Cas no 2228411-18-3 (methyl({2-methyl-1-4-methyl-3-(trifluoromethyl)phenylpropan-2-yl})amine)

• Product Name: methyl({2-methyl-1-4-methyl-3-(trifluoromethyl)phenylpropan-2-yl})amine
• CAS No: 2228411-18-3
• MF: C₁₃H₁₈F₃N
• MW: 245.283934116364
• CID: 6358513
• PubChem ID: 165631175
• Update Time: 2025-11-03

methyl({2-methyl-1-4-methyl-3-(trifluoromethyl)phenylpropan-2-yl})amine Chemical and Physical Properties

Names and Identifiers

• methyl({2-methyl-1-4-methyl-3-(trifluoromethyl)phenylpropan-2-yl})amine
• methyl({2-methyl-1-[4-methyl-3-(trifluoromethyl)phenyl]propan-2-yl})amine
• 2228411-18-3
• EN300-1939704

• Inchi： 1S/C13H18F3N/c1-9-5-6-10(8-12(2,3)17-4)7-11(9)13(14,15)16/h5-7,17H,8H2,1-4H3
• InChI Key： XLALMSAFDFVSGS-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C=CC(=C1)CC(C)(C)NC)(F)F

Computed Properties

• Exact Mass: 245.13913406g/mol
• Monoisotopic Mass: 245.13913406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12Ų

Additional information on methyl({2-methyl-1-4-methyl-3-(trifluoromethyl)phenylpropan-2-yl})amine

Introduction to Methyl({2-Methyl-1-(4-Methyl-3-(Trifluoromethyl)Phenyl)Propan-2-yl})Amine (CAS No. 2228411-18-3)

Methyl({2-Methyl-1-(4-Methyl-3-(Trifluoromethyl)Phenyl)Propan-2-yl})Amine, with the CAS number 2228411-18-3, is a specialized organic compound that has garnered attention in various scientific and industrial applications. This compound is characterized by its unique structure, which includes a methyl group attached to a nitrogen atom, forming an amine functional group. The molecule also features a substituted phenyl ring with trifluoromethyl and methyl substituents, contributing to its distinct chemical properties.

The synthesis of this compound typically involves multi-step organic reactions, often utilizing advanced techniques such as Suzuki coupling or nucleophilic substitution. Recent studies have highlighted the importance of optimizing reaction conditions to enhance yield and purity. For instance, researchers have explored the use of palladium catalysts in cross-coupling reactions to streamline the synthesis process.

One of the most notable applications of Methyl({2-Methyl-1-(4-Methyl-3-(Trifluoromethyl)Phenyl)Propan-2-yl})Amine is in the field of pharmaceuticals. Its unique structure makes it a promising candidate for drug development, particularly in targeting specific biological pathways. Recent findings suggest that this compound exhibits potential anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic purposes.

In addition to its pharmaceutical applications, this compound has also found utility in agrochemicals. Its ability to interact with various biological systems makes it a valuable ingredient in pesticides and herbicides. Studies conducted in 2023 have demonstrated its effectiveness in controlling plant pathogens, offering a sustainable solution for crop protection.

The environmental impact of Methyl({2-Methyl-1-(4-Methyl-3-(Trifluoromethyl)Phenyl)Propan-2-yl})Amine has been a subject of recent research. Scientists have investigated its biodegradation patterns and toxicity levels to aquatic organisms. Results indicate that while the compound is effective in its intended applications, measures must be taken to minimize its environmental footprint through responsible use and disposal.

From a structural perspective, the presence of the trifluoromethyl group imparts electronic effects that influence the compound's reactivity and stability. This feature has been exploited in materials science for developing advanced polymers and coatings with enhanced thermal and chemical resistance.

Looking ahead, ongoing research aims to further elucidate the mechanistic insights behind the compound's biological activities. Collaborative efforts between academic institutions and industry partners are expected to unlock new avenues for its application across diverse sectors.